Cas no 2034511-23-2 (4-ethyl-N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}-2,3-dioxopiperazine-1-carboxamide)

• Product Name: 4-ethyl-N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}-2,3-dioxopiperazine-1-carboxamide
• CAS No: 2034511-23-2
• MF: C₁₇H₂₀N₆O₃
• MW: 356.379102706909
• CID: 5991957
• PubChem ID: 119102905
• Update Time: 2025-06-13

4-ethyl-N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}-2,3-dioxopiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}-2,3-dioxopiperazine-1-carboxamide
• 4-ethyl-N-{[1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl]methyl}-2,3-dioxopiperazine-1-carboxamide
• 4-ethyl-N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)-2,3-dioxopiperazine-1-carboxamide
• 2034511-23-2
• F6525-3015
• AKOS026695268
• 4-ethyl-N-[(2-methyl-5-pyridin-3-ylpyrazol-3-yl)methyl]-2,3-dioxopiperazine-1-carboxamide

• Inchi： 1S/C17H20N6O3/c1-3-22-7-8-23(16(25)15(22)24)17(26)19-11-13-9-14(20-21(13)2)12-5-4-6-18-10-12/h4-6,9-10H,3,7-8,11H2,1-2H3,(H,19,26)
• InChI Key： HMFGYVZVLBEGRW-UHFFFAOYSA-N
• SMILES： O=C1C(N(C(NCC2=CC(C3C=NC=CC=3)=NN2C)=O)CCN1CC)=O

Computed Properties

• Exact Mass: 356.15968852g/mol
• Monoisotopic Mass: 356.15968852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 100Ų

Additional information on 4-ethyl-N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}-2,3-dioxopiperazine-1-carboxamide

Comprehensive Analysis of 4-ethyl-N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}-2,3-dioxopiperazine-1-carboxamide (CAS No. 2034511-23-2)

The compound 4-ethyl-N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}-2,3-dioxopiperazine-1-carboxamide (CAS No. 2034511-23-2) is a highly specialized chemical entity with a unique molecular structure. Its pyrazol-5-ylmethyl and dioxopiperazine moieties contribute to its potential applications in pharmaceutical research and development. This compound has garnered significant attention due to its structural complexity and the growing interest in heterocyclic compounds for drug discovery.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine and targeted therapy. The presence of a pyridine ring and piperazine backbone in this molecule suggests potential interactions with biological targets, making it a candidate for further investigation in kinase inhibition or GPCR modulation. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic avenues.

The synthesis of 4-ethyl-N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}-2,3-dioxopiperazine-1-carboxamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its CAS No. 2034511-23-2 serves as a unique identifier in chemical databases, facilitating global research collaboration. Given the rise of AI-driven drug discovery, this compound's molecular properties are often analyzed using computational chemistry tools to predict bioavailability and binding affinity.

From an industrial perspective, the scalability of this compound's production is a critical consideration. Innovations in green chemistry and flow synthesis have enabled more efficient manufacturing processes, reducing environmental impact. The compound's carboxamide group and ethyl substituent further enhance its stability, making it suitable for long-term storage and transport.

In the context of personalized medicine, the exploration of 4-ethyl-N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}-2,3-dioxopiperazine-1-carboxamide aligns with the trend toward tailored therapeutics. Its potential role in modulating specific enzymatic pathways or cellular signaling mechanisms is under active investigation. As the scientific community continues to prioritize drug repurposing and combination therapies, this compound may emerge as a key player in next-generation treatments.

For researchers and industry professionals, understanding the physicochemical properties of this compound is essential. Parameters such as logP, solubility, and pKa are routinely evaluated to assess its drug-likeness. The integration of high-throughput screening (HTS) and fragment-based drug design has accelerated the identification of its potential applications.

In summary, 4-ethyl-N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}-2,3-dioxopiperazine-1-carboxamide (CAS No. 2034511-23-2) represents a promising area of research at the intersection of medicinal chemistry and biotechnology. Its structural features and functional groups position it as a valuable candidate for further exploration in both academic and industrial settings.